Cas no 89615-45-2 ((2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol)

(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol structure

89615-45-2 structure

Product Name:(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol

CAS No:89615-45-2

MF:C₂₆H₂₈O₅

MW:420.497528076172

CID:61294

PubChem ID:10938702

Update Time:2024-10-26

(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol Chemical and Physical Properties

Names and Identifiers

- 2,3,5-Tri-O-benzyl-alpha-D-ribofuranose
- 2,3,5-Tri-O-benzyl-D-ribofuranose
- 2,3,5-Tri-O-benzyl-D
- (3R,4R,5R)-3,4-Bis(benzyloxy)-5-((benzyloxy)methyl)dihydrofuran-2(3H)-one
- 2,3,4,6-TETRA-O-ACETYL-A-D-GLUCOPYRANOSYL AZIDE
- 2,3,5-Tri-O-benzyl-D-ribono-1,4-lactone
- 2,3,5-Tris-O-(phenylmethyl)-α-D-ribofuranose (ACI)
- 2,3,5-Tri-O-benzyl-α-D-ribofuranose
- (2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol
- SCHEMBL264552
- (3R,4R,5R)-3,4-bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol
- NAQUAXSCBJPECG-NITSXXPLSA-N
- (3R,4R,5R)-3,4-BIS(BENZYLOXY)-5-[(BENZYLOXY)METHYL]OXOLAN-2-OL
- 89615-45-2
- (3R,4R,5R)-3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-ol
- CS-0447906
- 2,3,5-TRI-O-BENZYL-L-ARABINOFURANOSE
- BS-22785
- 16838-89-4
- DTXSID80449039
- 2,3,5-tri-O-benzyl-ribofuranose
- s12080
- Inchi： 1S/C26H28O5/c27-26-25(30-18-22-14-8-3-9-15-22)24(29-17-21-12-6-2-7-13-21)23(31-26)19-28-16-20-10-4-1-5-11-20/h1-15,23-27H,16-19H2/t23-,24-,25-,26+/m1/s1
- InChI Key： NAQUAXSCBJPECG-POTDNYQPSA-N
- SMILES： O([C@@H]1[C@@H](COCC2C=CC=CC=2)O[C@H](O)[C@@H]1OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

Exact Mass: 420.19400
Monoisotopic Mass: 420.19367399g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 10
Complexity: 482
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 57.2Å²

Experimental Properties

Density: 1.21
Melting Point: 54-55°C
Boiling Point: 570.547°C at 760 mmHg
Flash Point: 298.856°C
Refractive Index: 1.609
PSA: 57.15000
LogP: 4.09120

(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY272206-1g	2,3,5-Tri-O-benzyl-alpha-D-ribofuranose	89615-45-2	≥95%	1g	¥624.00	2025-04-12
Chemenu	CM196458-5g	(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol	89615-45-2	95%	5g	$254	2024-07-21
Chemenu	CM196458-10g	(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol	89615-45-2	95%	10g	$458	2024-07-21
Chemenu	CM196458-25g	(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol	89615-45-2	95%	25g	$631	2022-09-28
eNovation Chemicals LLC	Y1188185-1g	2,3,5-Tri-O-benzyl-alpha-D-ribofuranose	89615-45-2	95%	1g	$115	2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B36915-1g	(2S,3R,4R,5R)-3,4-Bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol	89615-45-2	97%	1g	¥549.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B36915-5g	(2S,3R,4R,5R)-3,4-Bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol	89615-45-2	97%	5g	¥1742.0	2024-07-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S932015-250mg	(2S,3R,4R,5R)-3,4-Bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol	89615-45-2	97%	250mg	￥187.20	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S932015-1g	(2S,3R,4R,5R)-3,4-Bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol	89615-45-2	97%	1g	￥468.00	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S932015-5g	(2S,3R,4R,5R)-3,4-Bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol	89615-45-2	97%	5g	￥1,485.00	2022-09-28

(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol Production Method

Production Method 1

64363-77-5

89615-45-2

89361-52-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Acetic acid ; 12 h, rt → 65 °C; 65 °C → rt
1.2 Reagents: Water ; rt

Reference

: Synthesis of ring-expanded homologs of 3-amino pyranosides

Bosko, Cristin; Vannam, Raghu; Peczuh, Mark W., Tetrahedron Letters, 2022, 93,

Production Method 2

16838-89-4

89615-45-2

89361-52-4

Reaction Conditions

1.1 Reagents: Deoxo-Fluor Solvents: Dichloromethane ; 30 min, rt

Reference

: Sulfur, Trifluoro[2-methoxy-N-(2-methoxyethyl)ethanaminato-κN]-,(T-4)-

Cannon, Kevin C.; Krow, Grant R., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2010, 1, 1-7

Production Method 3

50-69-1

89615-45-2

89361-52-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol ; rt; 2 d, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized
1.3 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 30 min, 0 °C
1.4 0 °C; overnight, rt
1.5 Reagents: Water ; 0 °C
1.6 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; overnight, 95 °C; 95 °C → rt
1.7 Reagents: Potassium carbonate ; neutralized

Reference

: Identification and characterization of enzymes catalyzing pyrazolopyrimidine formation in the biosynthesis of formycin A

Ko, Yeonjin; Wang, Shao-An; Ogasawara, Yasushi; Ruszczycky, Mark W.; Liu, Hung-wen, Organic Letters, 2017, 19(6), 1426-1429